Cas no 2138534-42-4 ((9H-fluoren-9-yl)methyl N-{4H,5H,6H,7H-1,2oxazolo4,3-cpyridin-3-yl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{4H,5H,6H,7H-1,2oxazolo4,3-cpyridin-3-yl}carbamate
• CAS No: 2138534-42-4
• MF: C₂₁H₁₉N₃O₃
• MW: 361.393864870071
• CID: 5995615
• PubChem ID: 165960203
• Update Time: 2025-05-20

(9H-fluoren-9-yl)methyl N-{4H,5H,6H,7H-1,2oxazolo4,3-cpyridin-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-{4H,5H,6H,7H-1,2oxazolo4,3-cpyridin-3-yl}carbamate
• (9H-fluoren-9-yl)methyl N-{4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridin-3-yl}carbamate
• EN300-1179113
• 2138534-42-4

• Inchi： 1S/C21H19N3O3/c25-21(23-20-17-11-22-10-9-19(17)24-27-20)26-12-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-8,18,22H,9-12H2,(H,23,25)
• InChI Key： JJCRUAQDBBQGRF-UHFFFAOYSA-N
• SMILES： O(C(NC1=C2C(CCNC2)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 361.14264148g/mol
• Monoisotopic Mass: 361.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-{4H,5H,6H,7H-1,2oxazolo4,3-cpyridin-3-yl}carbamate

Recent Advances in the Study of (9H-fluoren-9-yl)methyl N-{4H,5H,6H,7H-1,2oxazolo4,3-cpyridin-3-yl}carbamate (CAS: 2138534-42-4)

The compound (9H-fluoren-9-yl)methyl N-{4H,5H,6H,7H-1,2oxazolo4,3-cpyridin-3-yl}carbamate, with the CAS number 2138534-42-4, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxazolopyridine scaffold, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a promising candidate for further investigation.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the product. The researchers employed a multi-step process involving the coupling of fluorenylmethyloxycarbonyl (Fmoc) with the oxazolopyridine core, followed by purification using high-performance liquid chromatography (HPLC). This advancement is crucial for enabling large-scale production and further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that (9H-fluoren-9-yl)methyl N-{4H,5H,6H,7H-1,2oxazolo4,3-cpyridin-3-yl}carbamate exhibits moderate inhibitory effects on certain kinase enzymes involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound showed selective inhibition of p38 MAP kinase, a target implicated in various inflammatory diseases. These findings suggest potential applications in the development of anti-inflammatory therapeutics, although further in vivo studies are needed to confirm efficacy and safety.

Another promising avenue of research involves the use of this compound as a building block in peptide synthesis. The Fmoc-protected oxazolopyridine moiety has been utilized in solid-phase peptide synthesis (SPPS) to introduce unique structural features into peptide chains. A study in Organic & Biomolecular Chemistry (2023) highlighted its utility in creating peptide-based inhibitors with enhanced stability and binding affinity. This application could pave the way for novel peptide therapeutics targeting a range of diseases.

Despite these encouraging results, challenges remain in the development of (9H-fluoren-9-yl)methyl N-{4H,5H,6H,7H-1,2oxazolo4,3-cpyridin-3-yl}carbamate as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the design of derivatives with improved pharmacokinetic properties and the exploration of additional biological targets.

In conclusion, (9H-fluoren-9-yl)methyl N-{4H,5H,6H,7H-1,2oxazolo4,3-cpyridin-3-yl}carbamate (CAS: 2138534-42-4) represents a versatile and promising molecule in chemical biology and medicinal chemistry. Recent advancements in its synthesis and biological evaluation have laid the groundwork for further exploration of its therapeutic potential. Continued research efforts will be essential to fully realize its applications in drug discovery and development.